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Compound of Interest

Compound Name:

2,2-Dimethyl-2,3-dihydro-1-

benzofuran-7-yl

(~2~H_3_)methylcarbamate

Cat. No.: B020933 Get Quote

For researchers, scientists, and professionals in drug development, the use of isotopically

labeled standards is crucial for accurate quantification in analytical studies. This in-depth

technical guide provides an overview of commercial suppliers of Carbofuran-d3, a deuterated

internal standard for the highly toxic carbamate insecticide, carbofuran. Furthermore, it details

experimental protocols for its application in analytical chemistry and explores the biochemical

mechanism of action of its non-labeled counterpart.

Commercial Availability of Carbofuran-d3
Carbofuran-d3 is primarily utilized as an internal standard in mass spectrometry-based

methods to ensure the precise quantification of carbofuran in various matrices, including

environmental and biological samples. Several reputable chemical suppliers offer Carbofuran-

d3 for research purposes. The following table summarizes the product information from key

commercial vendors.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Purity/Grad
e

Sigma-

Aldrich

Carbofuran-

d3

PESTANAL®,

analytical

standard

34019
1007459-98-

4
C₁₂H₁₂D₃NO₃

Analytical

Standard

Cayman

Chemical

Carbofuran-

d3
25636

1007459-98-

4
C₁₂H₁₂D₃NO₃

≥98%

(Carbofuran-

d3)

LGC

Standards

Carbofuran

D3 (N-methyl

D3)

TRC-

C175802-

10MG

1007459-98-

4
C₁₂H₁₂D₃NO₃ Not specified

VIVAN Life

Sciences

Carbofuran-

d3
VLCS-00520

1007459-98-

4
C₁₂H₁₂D₃NO₃ Not specified

HPC

Standards

GmbH

D3-

Carbofuran
676034

1007459-98-

4
C₁₂H₁₂D₃NO₃

High-purity

reference

material

Experimental Protocols
The primary application of Carbofuran-d3 is as an internal standard in chromatographic and

mass spectrometric analysis of carbofuran. Its utility stems from its similar chemical and

physical properties to carbofuran, while its mass difference allows for clear differentiation in

mass spectrometry.

Quantification of Carbofuran in Water Samples using
LC-MS/MS with Carbofuran-d3 Internal Standard
This protocol outlines a general procedure for the analysis of carbofuran in water samples.

1. Sample Preparation:

Collect water samples in clean glass containers.
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To a 100 mL aliquot of the water sample, add a known concentration of Carbofuran-d3

solution (e.g., 100 ng/mL) as the internal standard.

Perform solid-phase extraction (SPE) for sample cleanup and concentration.

Condition a C18 SPE cartridge with methanol followed by deionized water.

Load the water sample onto the cartridge.

Wash the cartridge with deionized water to remove interfering substances.

Elute the analyte and internal standard with an appropriate organic solvent, such as

acetonitrile or methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent (e.g., 1 mL of methanol/water, 50:50 v/v) for

LC-MS/MS analysis.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions

for both carbofuran and Carbofuran-d3.
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Carbofuran: e.g., m/z 222 -> 165

Carbofuran-d3: e.g., m/z 225 -> 168

Quantification:

Generate a calibration curve by plotting the ratio of the peak area of carbofuran to the

peak area of Carbofuran-d3 against the concentration of carbofuran standards.

Determine the concentration of carbofuran in the unknown samples from the calibration

curve.
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Workflow for Carbofuran quantification using Carbofuran-d3.

Acetylcholinesterase Inhibition Assay
Carbofuran's primary mechanism of toxicity is the inhibition of the enzyme acetylcholinesterase

(AChE). While Carbofuran-d3 is not typically used in this assay, understanding the mechanism

is vital for researchers in this field. This assay can be used to determine the potency of

carbofuran as an AChE inhibitor.

1. Principle:

AChE hydrolyzes the substrate acetylthiocholine to thiocholine.

Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to

produce a yellow-colored product, 5-thio-2-nitrobenzoic acid, which can be measured

spectrophotometrically at 412 nm.
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In the presence of an inhibitor like carbofuran, the activity of AChE is reduced, leading to a

decrease in the rate of color formation.

2. Protocol:

Prepare a stock solution of carbofuran in a suitable solvent (e.g., DMSO).

In a 96-well microplate, add:

Phosphate buffer (pH 8.0).

AChE enzyme solution.

Varying concentrations of carbofuran solution.

Incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow the

inhibitor to interact with the enzyme.

Initiate the reaction by adding a solution of acetylthiocholine and DTNB.

Measure the absorbance at 412 nm at regular intervals using a microplate reader.

Calculate the percentage of AChE inhibition for each carbofuran concentration.

Plot the percentage of inhibition against the logarithm of the carbofuran concentration to

determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme

activity).
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Mechanism of Acetylcholinesterase inhibition by Carbofuran.

Conclusion
Carbofuran-d3 is an indispensable tool for researchers requiring accurate and reliable

quantification of carbofuran. A variety of commercial suppliers provide high-purity Carbofuran-

d3 for such analytical applications. The detailed experimental protocols for its use as an

internal standard in LC-MS/MS, along with an understanding of the biochemical basis of

carbofuran's toxicity through acetylcholinesterase inhibition, provide a comprehensive resource

for scientists in environmental monitoring, toxicology, and drug development. The use of stable

isotope-labeled standards like Carbofuran-d3 is fundamental to achieving high-quality,

reproducible data in modern analytical science.

To cite this document: BenchChem. [A Technical Guide to Commercial Suppliers and
Research Applications of Carbofuran-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020933#commercial-suppliers-of-carbofuran-d3-for-
research]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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